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Compound of Interest

Compound Name: Losartan-d9

Cat. No.: B3075470 Get Quote

The proper disposal of Losartan-d9 is a critical component of laboratory safety and

environmental responsibility. As deuterium is a stable, non-radioactive isotope of hydrogen, the

disposal procedures for Losartan-d9 are identical to those for its non-deuterated counterpart,

Losartan.[1] The primary guidance is to manage it as a chemical waste, in accordance with

federal, state, and local regulations.[2]

Waste Characterization and Regulatory Overview
Losartan is a pharmaceutical compound that may be classified as a hazardous waste

depending on its characteristics and the regulations applicable at the time of disposal.[3] Key

regulatory bodies in the United States include the Environmental Protection Agency (EPA),

which governs hazardous waste under the Resource Conservation and Recovery Act (RCRA),

and the Drug Enforcement Administration (DEA) for controlled substances.[4] Losartan is not a

DEA-controlled substance.

Facilities generating pharmaceutical waste must comply with regulations such as the EPA's

Subpart P, which provides specific management standards for hazardous waste

pharmaceuticals from healthcare facilities.[4][5] A core principle of these regulations is that

pharmaceutical waste should not be disposed of down the drain or in regular trash.[6][7]

The following table summarizes key hazard information for Losartan, which informs its proper

disposal route.
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Hazard Classification Description Source

Acute Oral Toxicity
Category 4: Harmful if

swallowed.
[8][9][10]

Serious Eye Damage
Category 1 or 2A: Causes

serious eye damage/irritation.
[8][9][10]

Skin Sensitization
Category 1: May cause an

allergic skin reaction.
[8][10]

Reproductive Toxicity
Category 1B: May damage

fertility or the unborn child.
[8][9][10]

Target Organ Toxicity

Category 2: May cause

damage to organs (e.g.,

cardiovascular system, kidney)

through prolonged or repeated

exposure.

[8][9]

Step-by-Step Disposal Protocol
The following protocol outlines the essential steps for the proper disposal of Losartan-d9 from

a laboratory setting.

Consult Safety Data Sheet (SDS) and Institutional Policies:

Before beginning any work, review the manufacturer's SDS for Losartan-d9.

Consult your institution's Environmental Health & Safety (EHS) department for specific

procedures and requirements.

Segregate the Waste:

Do not mix Losartan-d9 waste with general laboratory trash or other waste streams.

Designate a specific, clearly labeled container for Losartan-d9 waste.

Containerization and Labeling:
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Use a suitable, closed container for waste collection to prevent spills or leaks.[2]

The container must be properly labeled as "Hazardous Waste" (or as required by your

institution) and clearly identify the contents (e.g., "Losartan-d9 Waste").

Storage of Waste:

Store the waste container in a designated, secure area, such as a satellite accumulation

area, away from incompatible materials.[11]

Keep the container tightly closed except when adding waste.[2]

Arrange for Licensed Disposal:

Contact your institution's EHS department to arrange for pickup by a licensed chemical

waste disposal company.

The material should be taken to a licensed chemical destruction plant or disposed of by

controlled incineration with flue gas scrubbing.[2]

It is the responsibility of the waste generator to determine the final classification and

disposal method in accordance with all applicable regulations.[3]

Under no circumstances should Losartan-d9 or its containers be disposed of in the regular

trash or flushed down the sewer system.[2][6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Losartan-d9.
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Start: Losartan-d9 Waste Generated

Consult SDS & Institutional EHS Policy

Determine Waste Classification (Consult EHS)

Use Labeled Hazardous Waste Container

 Assumed Hazardous
 based on toxicity 

Segregate from Other Waste Streams

Store in Secure Satellite Accumulation Area

Arrange Pickup by Licensed Waste Hauler

End: Proper Disposal via Incineration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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